![molecular formula C17H22O7 B1252194 [(1R,2R,3S,7R,9R,10R,12R)-3-Hydroxy-2-(hydroxymethyl)-1,5-dimethyl-4-oxospiro[8-oxatricyclo[7.2.1.02,7]dodec-5-ene-12,2'-oxirane]-10-yl] acetate](/img/structure/B1252194.png)
[(1R,2R,3S,7R,9R,10R,12R)-3-Hydroxy-2-(hydroxymethyl)-1,5-dimethyl-4-oxospiro[8-oxatricyclo[7.2.1.02,7]dodec-5-ene-12,2'-oxirane]-10-yl] acetate
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Overview
Description
3-acetyldeoxynivalenol is a trichothecene mycotoxin that is deoxynivalenol acetylated on the oxygen at C-3. A skin and eye irritant, along with its 15-acetyl regioisomer and its parent deoxynivalenol it is considered among the most commonly and widely distributed cereal contaminants. It has a role as an epitope and a mycotoxin. It derives from a deoxynivalenol.
Scientific Research Applications
Optical Resolution and Catalyst Systems
Kraft and Gallo (2004) explored the optical resolution of related woody-ambery odorants, specifically focusing on the synthesis of (-)-(9R,10S)-10-acetyl-9,10-dimethylbicyclo[6.4.0]dodec-1(8)-ene. They utilized Wilkinson's catalyst in their synthesis, although attempts to induce optical activity with chiral rhodium(I) catalysts were not successful. This study highlights the complexity involved in the synthesis of similar spirocyclic compounds and the challenges in achieving optical purity (Kraft & Gallo, 2004).
Synthesis of Analogous Compounds
In a study by Iusupov et al. (2022), a similar compound, (1RS,2RS,6RS)-2-(6-Amino-9H-purin-9-yl)-8-azaspiro[5.6]dodec-10-en-1-ol dihydrochloride, was synthesized. This work emphasizes the synthesis process and the structural features of such compounds, providing insights into the methodologies that could be relevant for synthesizing the compound (Iusupov et al., 2022).
Properties
Molecular Formula |
C17H22O7 |
---|---|
Molecular Weight |
338.4 g/mol |
IUPAC Name |
[(1R,2R,3S,7R,9R,10R,12R)-3-hydroxy-2-(hydroxymethyl)-1,5-dimethyl-4-oxospiro[8-oxatricyclo[7.2.1.02,7]dodec-5-ene-12,2'-oxirane]-10-yl] acetate |
InChI |
InChI=1S/C17H22O7/c1-8-4-11-16(6-18,13(21)12(8)20)15(3)5-10(23-9(2)19)14(24-11)17(15)7-22-17/h4,10-11,13-14,18,21H,5-7H2,1-3H3/t10-,11-,13-,14-,15-,16-,17-/m1/s1 |
InChI Key |
ADFIQZBYNGPCGY-FWTUUSPJSA-N |
Isomeric SMILES |
CC1=C[C@@H]2[C@]([C@@H](C1=O)O)([C@]3(C[C@H]([C@H]([C@]34CO4)O2)OC(=O)C)C)CO |
Canonical SMILES |
CC1=CC2C(C(C1=O)O)(C3(CC(C(C34CO4)O2)OC(=O)C)C)CO |
Pictograms |
Acute Toxic |
synonyms |
3-acetyldeoxynivalenol acetylDON |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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